Cas no 2227787-99-5 (rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227787-99-5
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6052369
• PubChem ID: 165448509
• Update Time: 2025-10-30

rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate
• 2227787-99-5
• EN300-1454654

• Inchi： 1S/C16H23NO2/c1-11-6-5-7-12(8-11)13-9-17-10-14(13)15(18)19-16(2,3)4/h5-8,13-14,17H,9-10H2,1-4H3/t13-,14+/m0/s1
• InChI Key： STHMLTBIZROFBH-UONOGXRCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate

Rac-Tert-Butyl (3R,4S)-4-(3-Methylphenyl)Pyrrolidine-3-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate, identified by the CAS number 2227787-99-5, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable substrate for research and development in drug discovery and chemical synthesis.

The molecular structure of rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group at the 3-position and a 3-methylphenyl group at the 4-position. The stereochemistry at the 3R and 4S positions plays a crucial role in determining its physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural differences can significantly impact pharmacokinetics and efficacy.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving ring formation and stereoselective substitutions. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to optimize the production process. These advancements have not only improved yield but also enhanced the purity of the final product, which is critical for its application in sensitive biological assays.

The compound has garnered attention in the pharmaceutical industry due to its potential as a building block in drug development. Its pyrrolidine ring is known to exhibit bioactivity across various receptor systems, making it a promising candidate for targeting diseases such as cancer, inflammation, and neurological disorders. Recent studies have explored its role as a modulator of G-protein coupled receptors (GPCRs), which are key therapeutic targets for numerous diseases.

Beyond pharmacology, rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, demonstrating high efficiency in cross-coupling reactions—a cornerstone of modern organic synthesis.

In terms of toxicity and safety profiles, recent toxicological studies have provided insights into its potential risks. While preliminary data suggest low acute toxicity, long-term effects require further investigation. Regulatory agencies emphasize the importance of thorough safety assessments for compounds intended for therapeutic use or industrial applications.

The integration of computational chemistry tools has revolutionized the study of this compound. Advanced molecular modeling techniques allow researchers to predict its interactions with biological targets accurately. These computational approaches complement experimental studies, accelerating drug discovery processes and reducing costs associated with traditional trial-and-error methods.

In conclusion, rac-tert-butyl (3R,4S)-4-(3-methylphenyl)pyrrolidine-3-carboxylate stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is likely to contribute significantly to advancements in medicine and materials science.